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Compound of Interest

Compound Name: n-Octatriacontane-d78

Cat. No.: B12315386

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
n-Octatriacontane-d78, a deuterated long-chain alkane. The information is intended to equip
researchers, scientists, and drug development professionals with the necessary knowledge for
safe handling, storage, and use in experimental settings. This guide summarizes key
guantitative data, outlines detailed experimental protocols, and provides visual workflows for
clarity.

Section 1: Physicochemical and Safety Data

n-Octatriacontane-d78 is a stable, isotopically labeled compound.[1] Its physical and chemical
properties are crucial for understanding its behavior in experimental setups. The following
tables summarize the key data available for this compound and its non-deuterated counterpart,
n-Octatriacontane.

Table 1: Chemical and Physical Properties of n-Octatriacontane-d78
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Property

Value

Source

Chemical Name

n-Octatriacontane-d78

[2]

CAS Number

1219803-25-4

(112131

Molecular Formula

C38D78 (or CD3(CD2)36CD3)

[1]3]

Molecular Weight

613.51 g/mol

[1]2]

Isotopic Enrichment

> 98 atom % D

[41(5]

Predicted Density

0.8 £0.1 g/cm3

[2]

Predicted Boiling Point

510.9 £ 13.0 °C at 760 mmHg

[2]

Predicted Flash Point

387.2+9.4°C

[2]

Predicted Vapor Pressure

0.0 £ 0.6 mmHg at 25°C

[2]

Predicted Refractive Index

1.456

[2]

Table 2: Properties of n-Octatriacontane (Non-Deuterated Analogue)

Property Value Source
CAS Number 7194-85-6 [61[7]
Molecular Formula C38H78 [6]
Molecular Weight 535.03 g/mol [7]
Melting Point 77-79 °C [7]
Boiling Point 511 °C [8]
Appearance Flakes [7]

Section 2: Hazard Identification and Safety

Precautions

While n-Octatriacontane-d78 is not classified as a hazardous substance, it is crucial to follow

standard laboratory safety protocols.[4][6] The primary potential hazards are associated with
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physical contact and inhalation of dust.

Potential Health Effects:[4][9]

Eye Contact: May cause irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Table 3: GHS Hazard Information (for n-Octatriacontane)

Classification Statement Source

GHS Classification Not classified as hazardous [6]119]

There is no specific carcinogenic, mutagenic, or teratogenic data available for n-
Octatriacontane-d78.[4]

Section 3: Experimental Protocols

Given that n-Octatriacontane-d78 is a deuterated alkane, its primary application in research is
as an internal standard in analytical chemistry, particularly in mass spectrometry-based
methods, or in neutron scattering studies.[4] The following are generalized protocols that can
be adapted for specific experimental needs.

Protocol for Use as an Internal Standard in Mass
Spectrometry

Deuterated internal standards are considered the gold standard in quantitative mass
spectrometry for their ability to mimic the analyte's behavior during sample preparation and
analysis, thus correcting for variability.

Methodology:
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Preparation of Stock Solution:
o Accurately weigh a precise amount of n-Octatriacontane-d78.

o Dissolve the compound in a suitable organic solvent (e.g., hexane, dichloromethane) to a
known concentration (e.g., 1 mg/mL). This will be your stock solution.

Preparation of Working Standard Solution:

o Perform a serial dilution of the stock solution to achieve a working concentration
appropriate for your analytical range.

Sample Preparation:

o To each sample, calibrator, and quality control sample, add a precise volume of the
working standard solution.

o Proceed with the sample extraction procedure (e.g., protein precipitation, liquid-liquid
extraction, solid-phase extraction).

LC-MS/MS Analysis:
o Inject the prepared samples into the LC-MS/MS system.

o Develop a multiple reaction monitoring (MRM) method to detect both the analyte of
interest and n-Octatriacontane-d78.

Data Analysis:

o Calculate the peak area ratio of the analyte to the n-Octatriacontane-d78 internal
standard.

o Generate a calibration curve by plotting the peak area ratios of the calibrators against their
known concentrations.

o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Safe Handling and Storage Protocol

Proper handling and storage are essential to maintain the integrity of the compound and
ensure laboratory safety.

Methodology:

» Receiving and Storage:
o Upon receipt, inspect the container for any damage.
o Store the compound at room temperature in a dry, well-ventilated area.[1][4]
o Keep the container tightly closed to prevent contamination.

e Handling:

o Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid dust
formation and inhalation.[4]

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, gloves, and a lab coat.[4]

o Avoid contact with skin and eyes.[4]
e Spill Management:

o In case of a spill, avoid creating dust.[4]

o Carefully sweep or scoop up the spilled material.

o Place the material in a suitable, closed container for disposal.[4]
o Waste Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.[4]
Contact a licensed professional waste disposal service.[4]
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Section 4: Visualizing Workflows

The following diagrams, generated using the DOT language, illustrate key workflows for
handling and using n-Octatriacontane-d78.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [n-Octatriacontane-d78: A Comprehensive Technical
Guide to Material Safety and Experimental Handling]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12315386#n-octatriacontane-d78-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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